Cas no 1630906-61-4 (cis-3-amino-1-methyl-cyclobutanecarboxylic acid;hydrochloride)

• Product Name: cis-3-amino-1-methyl-cyclobutanecarboxylic acid;hydrochloride
• CAS No: 1630906-61-4
• MF: C₆H₁₂ClNO₂
• MW: 165.617980957031
• MDL: MFCD28166348
• CID: 4609924
• PubChem ID: 72207478
• Update Time: 2025-11-06

cis-3-amino-1-methyl-cyclobutanecarboxylic acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

• cis-3-amino-1-methylcyclobutanecarboxylic acid hydrochloride
• TRANS-3-AMINO-1-METHYLCYCLOBUTANECARBOXYLIC ACID HYDROCHLORIDE
• cis-3-Amino-1-methylcyclobutanecarboxylic acid HCl
• trans-3-Amino-1-methylcyclobutanecarboxylic acid HCl
• trans-3-Amino-1-methylcyclobutane-carboxylic acid hydrochloride
• Cyclobutanecarboxylic acid, 3-amino-1-methyl-, hydrochloride (1:1), cis-
• cis-3-Amino-1-methylcyclobutane-1-carboxylic acid HCl
• trans-3-Amino-1-methylcyclobutane-1-carboxylic acid HC
• cis-3-amino-1-methyl-cyclobutanecarboxylic acid;hydrochloride
• 3-amino-1-methylcyclobutane-1-carboxylic acid;hydrochloride
• AS-52246
• (1S,3R)-3-AMINO-1-METHYLCYCLOBUTANE-1-CARBOXYLIC ACID HYDROCHLORIDE
• SCHEMBL25255299
• EN300-1693161
• AKOS025291021
• AT32384
• 2174002-06-1
• trans-3-Amino-1-methylcyclobutane-1-carboxylic acid HCl
• SB20561
• AKOS025290263
• AS-34146
• 1630906-61-4
• CS-0049718
• (1r,3r)-3-amino-1-methylcyclobutanecarboxylic acid hydrochloride
• MFCD28166348
• PB25823
• starbld0044737
• trans-3-Amino-1-methylcyclobutane-carboxylic acid hydrochloride
• cis-3-Amino-1-methylcyclobutanecarboxylic acid hydrochloride 95%
• 1389264-21-4
• P14629
• EN300-19342301
• 3-Amino-1-methylcyclobutane-1-carboxylic acid hydrochloride
• CS-0047796

• MDL： MFCD28166348
• Inchi： 1S/C6H11NO2.ClH/c1-6(5(8)9)2-4(7)3-6;/h4H,2-3,7H2,1H3,(H,8,9);1H
• InChI Key： MOTVVKJYPXKJDW-UHFFFAOYSA-N
• SMILES： Cl.OC(C1(C)CC(C1)N)=O

Computed Properties

• Exact Mass: 165.0556563 g/mol
• Monoisotopic Mass: 165.0556563 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3
• Molecular Weight: 165.62

Additional information on cis-3-amino-1-methyl-cyclobutanecarboxylic acid;hydrochloride

Research Brief on cis-3-amino-1-methyl-cyclobutanecarboxylic acid;hydrochloride (CAS: 1630906-61-4)

In recent years, the compound cis-3-amino-1-methyl-cyclobutanecarboxylic acid;hydrochloride (CAS: 1630906-61-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This bicyclic amino acid derivative has shown promising potential as a building block in the synthesis of novel therapeutics, particularly in the development of peptide-based drugs and small molecule inhibitors. The unique structural features of this compound, including its constrained cyclobutane ring and stereochemistry, make it an attractive candidate for modulating biological targets with high specificity.

Recent studies have focused on the synthetic routes and optimization of cis-3-amino-1-methyl-cyclobutanecarboxylic acid;hydrochloride. A 2023 publication in the Journal of Medicinal Chemistry demonstrated an improved synthetic protocol that enhances yield and purity while reducing production costs. The researchers utilized a chiral auxiliary approach to control the stereochemistry at the 3-position, followed by a selective hydrochlorination step to obtain the final product. This advancement is expected to facilitate larger-scale production for preclinical and clinical studies.

The pharmacological applications of this compound are being actively explored. Several research groups have incorporated cis-3-amino-1-methyl-cyclobutanecarboxylic acid into peptide sequences designed to target G-protein coupled receptors (GPCRs). Preliminary results suggest that the rigid cyclobutane structure confers improved metabolic stability and receptor binding affinity compared to linear amino acid analogs. In particular, a 2024 study published in ACS Chemical Biology reported the development of a potent and selective neuropeptide Y receptor antagonist containing this building block, showing enhanced in vivo stability and brain penetration.

Structural studies using X-ray crystallography and NMR spectroscopy have provided valuable insights into the conformational preferences of cis-3-amino-1-methyl-cyclobutanecarboxylic acid when incorporated into bioactive molecules. The data reveal that the cyclobutane ring induces specific backbone constraints that can be leveraged to optimize drug-target interactions. These findings are particularly relevant for structure-based drug design approaches targeting protein-protein interactions, where rigid scaffolds are often advantageous.

Current research directions include exploring the compound's utility in developing proteolysis targeting chimeras (PROTACs) and other targeted protein degradation strategies. The amino functionality provides a convenient handle for linker attachment, while the constrained structure may contribute to optimal orientation of warhead and E3 ligase binding moieties. Early-stage research presented at the 2023 American Chemical Society National Meeting showed promising results in cancer cell models.

As the field progresses, researchers are also investigating the safety profile and ADME (absorption, distribution, metabolism, and excretion) properties of drug candidates containing cis-3-amino-1-methyl-cyclobutanecarboxylic acid. Preliminary pharmacokinetic studies in animal models indicate favorable characteristics, including good oral bioavailability and reasonable half-life, though species differences have been noted that warrant further investigation.

In conclusion, cis-3-amino-1-methyl-cyclobutanecarboxylic acid;hydrochloride (CAS: 1630906-61-4) represents a versatile and pharmacologically interesting building block with multiple applications in drug discovery. The recent advancements in its synthesis and application underscore its potential to contribute to the development of novel therapeutics across various disease areas. Continued research is expected to further elucidate its full potential and possibly expand its utility to additional therapeutic modalities.